Cas no 202480-71-5 (1-Bromoeicosane-d41)

• Product Name: 1-Bromoeicosane-d41
• CAS No: 202480-71-5
• MF: C₂₀H₄₁Br
• MW: 402.696175336838
• CID: 254080
• PubChem ID: 102601761
• Update Time: 2025-04-19

1-Bromoeicosane-d41 Chemical and Physical Properties

Names and Identifiers

• Eicosane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20-d41,20-bromo- (9CI)
• 1-BROMOEICOSANE-D41
• Eicosane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20-d41,20-bromo
• D99338
• 202480-71-5
• Eicosane-1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,19,19,20,20-d41,20-bromo-(9ci)
• HY-W111467S
• CS-0568543
• 1-Bromoeicosane-d41

• Inchi： 1S/C20H41Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h2-20H2,1H3/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2
• InChI Key： CZASMUMJSKOHFJ-PSVBKMRNSA-N
• SMILES： BrC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 401.497
• Monoisotopic Mass: 401.497
• Isotope Atom Count: 41
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 0A^2